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Compound of Interest

1-(Pyridin-3-yl)ethanamine
dihydrochloride

Cat. No.: B1370924

Compound Name:

An In-depth Technical Guide to the Safe Handling of 1-(Pyridin-3-yl)ethanamine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for 1-(Pyridin-3-yl)ethanamine dihydrochloride. As a crucial building block in pharmaceutical
synthesis, a thorough understanding of its properties and associated hazards is paramount for
ensuring laboratory safety and experimental integrity. This document is intended to empower
researchers with the knowledge necessary to work with this compound confidently and safely.

Compound Identification and Physicochemical
Properties

1-(Pyridin-3-yl)ethanamine dihydrochloride is a pyridinyl-containing organic compound. Its
dihydrochloride salt form suggests it is handled as a solid. Understanding its fundamental
properties is the first step in safe laboratory practice.
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Property Value Source(s)
Molecular Formula C7H12CI2Nz2 [1]
Molecular Weight 195.09 g/mol [11[2][3]
Appearance Off-white to light yellow solid [1]

Melting Point 191-193 °C [1]

40154-84-5 (for the (S)-
CAS Number _ _ _ [1][2]
enantiomer dihydrochloride)

Note: The properties listed are for the dihydrochloride salt. The free base (CAS 56129-55-6)
has a molecular weight of 122.17 g/mol .[4][5][6][7]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 1-(Pyridin-3-yl)ethanamine
dihydrochloride is classified as a hazardous substance. The primary concerns are its
corrosive and irritant nature.

GHS Classification

Pictogram

Signal Word Danger

H314: Causes severe skin burns and eye
Hazard Statements . s
damage.H335: May cause respiratory irritation.

P260, P261, P264, P271, P280,
P301+P330+P331, P303+P361+P353,
P304+P340+P310, P305+P351+P338+P310,
P363, P403+P233, P405, P501

Precautionary Statements

Expert Interpretation of Hazards:

e H314 (Causes severe skin burns and eye damage): This is the most critical hazard. The
"dihydrochloride" salt form can react with moisture on the skin or in the eyes to release
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hydrochloric acid, causing immediate and severe chemical burns. The causality is direct
chemical corrosion of tissues. This necessitates the use of robust personal protective
equipment (PPE) at all times.

e H335 (May cause respiratory irritation): If the solid is dusty or becomes airborne, inhalation
can irritate the mucous membranes of the respiratory tract. This is why handling should
occur in well-ventilated areas, preferably within a fume hood, to minimize inhalation
exposure.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
rigorous PPE use, is essential.

Engineering Controls:

e Fume Hood: All weighing and handling of the solid compound must be performed inside a
certified chemical fume hood. This is the primary barrier to prevent inhalation of airborne
particles and to contain any potential spills.

o Safety Shower and Eyewash Station: Facilities must be equipped with a readily accessible
and tested safety shower and eyewash station.[8] Proximity is key; these emergency
controls should be reachable within 10 seconds of any exposure.

Personal Protective Equipment (PPE):

e Respiratory Protection: When handling significant quantities or if there is a risk of dust
generation, a NIOSH-approved respirator with a filter effective for organic vapors and acid
gases (e.g., ABEK filter type) is recommended.

o Eye and Face Protection: Chemical safety goggles are mandatory.[8] Due to the severe
corrosive hazard, a full-face shield worn over safety goggles is strongly recommended to
protect the entire face.

o Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.
Inspect gloves for any signs of degradation or puncture before use. Change gloves
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immediately if contamination occurs.

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
required. For tasks with a higher risk of spillage, a chemically resistant apron is advisable.[8]

Doffing PPE (Taking Off)

Avoid Contact with Skin Handle by Clean Areas Remove Outside Lab

>
| 4. Respirator

1. Gloves | 2. Goggles/Face shield | 3.Lab coat
> >

Donning PPE (Putting On)

Secure Fit Ensure Seal Gloves Over Cuffs

>
1. Lab Coat | 2. Respirator "1 3. Goggles/Face Shield | 4. Gloves
> >

Click to download full resolution via product page
Caption: PPE Donning and Doffing Sequence.
Safe Handling and Storage Protocols
Adherence to strict protocols minimizes risk during routine laboratory operations.
Handling Protocol:

» Preparation: Before handling, ensure the fume hood is operational, the work area is clear of
clutter, and all necessary PPE is correctly worn.

» Weighing: Use a disposable weighing boat or glassine paper. Perform this task in the fume
hood to contain any dust.

» Transfers: When transferring the solid, use a spatula and minimize the height from which the
powder is dropped to prevent it from becoming airborne.
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Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,
even after removing gloves. Contaminated clothing should be removed immediately and
washed before reuse.

Storage Protocol:

Container: Keep the compound in its original, tightly closed container.[9]

Atmosphere: The material is moisture-sensitive. It should be stored under an inert gas
atmosphere (e.g., argon or nitrogen) to prevent degradation and maintain purity.

Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[4]
[8] The storage area should be locked and accessible only to authorized personnel.[9]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and bases.[9][10]

Emergency Procedures: First Aid and Spill
Management

Immediate and correct response to an emergency is critical.

First Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention and call a poison
center.[8]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing all contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink two glasses of water.[11] Never give anything by mouth to an
unconscious person.[8] Seek immediate medical attention.
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Spill Management Protocol:

1. Evacuate & Alert

Evacuate immediate area. Alert colleagues and supervisor.

.

2. Assess Spill

Assess size and risk. Do not proceed if unsafe.

:

3. Don PPE

Wear appropriate PPE (respirator, goggles, gloves, coat).

.

4. Contain Spill

Cover with a dry, inert absorbent material (e.g., sand, Chemizorb®).

l

5. Collect Material

Carefully sweep or scoop the contained material into a labeled waste container.

l

6. Clean Area

Wipe the spill area with a damp cloth. Decontaminate if necessary.

l

7. Dispose Waste

Dispose of all waste materials as hazardous chemical waste.

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

Detailed Spill Cleanup Steps:
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e Evacuate and Secure: Evacuate non-essential personnel from the area. Ensure proper
ventilation (fume hood).

o Containment: Do not use water. Cover the spill with an inert, non-combustible absorbent
material like sand or a commercial sorbent (e.g., Chemizorb®).

o Collection: Carefully sweep up the absorbed material. Avoid creating dust. Place the material
into a clearly labeled, sealable container for hazardous waste.

» Decontamination: Clean the spill area thoroughly.

o Disposal: Dispose of the container and any contaminated cleaning materials according to
institutional and local hazardous waste regulations.

Firefighting and Disposal

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[8] A water spray can be used to knock down vapors but should be used with caution.

» Specific Hazards: The compound is combustible. Thermal decomposition can produce highly
toxic and irritating gases, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon
dioxide (COz2), and hydrogen chloride (HCI) gas.[9][11]

» Protective Actions: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[9]

Disposal Considerations:

o Chemical Waste: Dispose of unused material and residues in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains
or sewers.

o Contaminated Packaging: The container should be triple-rinsed (or equivalent) and offered
for recycling or reconditioning, or disposed of in a sanitary landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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